Cas no 581813-19-6 ([3-bromo-4-(trifluoromethyl)phenyl]methanamine)

• Product Name: [3-bromo-4-(trifluoromethyl)phenyl]methanamine
• CAS No: 581813-19-6
• MF: C₈H₇BrF₃N
• MW: 254.047091722488
• CID: 1608712
• PubChem ID: 22337652
• Update Time: 2025-05-26

[3-bromo-4-(trifluoromethyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[3-bromo-4-(trifluoromethyl)phenyl]methanamine
• [3-bromo-4-(trifluoromethyl)phenyl]methanamine
• DB-087472
• MFCD13185402
• 3-bromo-4-(trifluoromethyl)benzyl amine
• AKOS027385122
• 3-Bromo-4-(trifluoromethyl)benzenemethanamine
• 581813-19-6
• AS-36882
• SCHEMBL4027912
• DTXSID101254043
• CS-0102044
• 3-bromo-4-(trifluoromethyl)benzylamine
• (3-Bromo-4-(trifluoromethyl)phenyl)methanamine

• Inchi： 1S/C8H7BrF3N/c9-7-3-5(4-13)1-2-6(7)8(10,11)12/h1-3H,4,13H2
• InChI Key： PVIZLIZHGMUBAZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(CN)C=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 252.97140g/mol
• Monoisotopic Mass: 252.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 250.6±35.0 °C at 760 mmHg
• Flash Point: 105.4±25.9 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

[3-bromo-4-(trifluoromethyl)phenyl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on [3-bromo-4-(trifluoromethyl)phenyl]methanamine

[3-Bromo-4-(Trifluoromethyl)Phenyl]Methanamine: A Comprehensive Overview

[3-Bromo-4-(Trifluoromethyl)Phenyl]Methanamine, identified by the CAS number 581813-19-6, is a compound of significant interest in contemporary chemical research. This compound is characterized by its unique structure, which includes a bromine atom at the third position and a trifluoromethyl group at the fourth position on the phenyl ring, with an amine group attached to the methyl substituent. The combination of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of fluorinated aromatic compounds like [3-Bromo-4-(Trifluoromethyl)Phenyl]Methanamine in drug discovery. The trifluoromethyl group is known to enhance the stability and bioavailability of molecules, while the bromine substituent can influence the electronic properties and reactivity of the compound. These characteristics make it a valuable building block for synthesizing more complex molecules with desired pharmacological properties.

The synthesis of [3-Bromo-4-(Trifluoromethyl)Phenyl]Methanamine typically involves multi-step processes, including nucleophilic aromatic substitution and subsequent amination. Researchers have explored various reaction conditions to optimize yield and purity, often employing catalysts or directing groups to control regioselectivity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making large-scale production more feasible.

In terms of pharmacological activity, [3-Bromo-4-(Trifluoromethyl)Phenyl]Methanamine has shown promise in preliminary assays targeting various biological pathways. For instance, studies have indicated potential anti-inflammatory and antioxidant properties, which could be exploited in developing therapeutic agents for chronic diseases. Additionally, its ability to modulate enzyme activity suggests its potential role in drug design targeting specific cellular mechanisms.

The application of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular modeling studies have revealed insights into its interaction with biological targets, such as proteins and enzymes, providing a foundation for rational drug design. Furthermore, quantum chemical calculations have shed light on its electronic structure and reactivity patterns, aiding in the prediction of its behavior under different chemical conditions.

From an environmental perspective, the synthesis and disposal of [3-Bromo-4-(Trifluoromethyl)Phenyl]Methanamine require careful consideration due to its fluorinated nature. Fluorinated compounds are known to persist in the environment and may pose risks to ecosystems if not managed properly. Researchers are actively exploring sustainable synthesis routes and degradation pathways to minimize environmental impact while maintaining the compound's utility.

In conclusion, [3-Bromo-4-(Trifluoromethyl)Phenyl]Methanamine represents a valuable compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a compelling candidate for further research and development. As advancements in synthetic methods and computational tools continue to evolve, this compound is poised to play an increasingly important role in addressing challenges in medicine, agriculture, and materials science.